4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazol-2-amine
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Description
4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazol-2-amine is an organic compound that belongs to the class of thiazoles Thiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in a five-membered ring
Properties
Molecular Formula |
C17H15ClN2S |
|---|---|
Molecular Weight |
314.8 g/mol |
IUPAC Name |
4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazol-2-amine |
InChI |
InChI=1S/C17H15ClN2S/c1-2-12-5-3-4-6-15(12)19-17-20-16(11-21-17)13-7-9-14(18)10-8-13/h3-11H,2H2,1H3,(H,19,20) |
InChI Key |
ASRJRLAOBIIWRZ-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC=CC=C1NC2=NC(=CS2)C3=CC=C(C=C3)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazol-2-amine typically involves the following steps:
Formation of the Thiazole Ring: The thiazole ring can be synthesized through the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides.
Substitution Reactions: The introduction of the chlorophenyl and ethylphenyl groups can be achieved through nucleophilic aromatic substitution reactions. For instance, 4-chlorophenylamine can react with 2-ethylphenyl isothiocyanate under suitable conditions to form the desired thiazole derivative.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors to enhance reaction efficiency and yield, as well as the implementation of robust purification techniques such as recrystallization and chromatography to ensure high purity of the final product.
Chemical Reactions Analysis
Types of Reactions
4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazol-2-amine can undergo various chemical reactions, including:
Oxidation: The thiazole ring can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can target the nitro groups or other reducible functionalities if present.
Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) for oxidation reactions.
Reducing Agents: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) for reduction reactions.
Substitution Reagents: Halogenating agents like N-bromosuccinimide (NBS) for bromination or Friedel-Crafts alkylation reagents for introducing alkyl groups.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used
Scientific Research Applications
Chemistry
In chemistry, 4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazol-2-amine is used as a building block for the synthesis of more complex molecules
Biology and Medicine
In biological and medical research, this compound is investigated for its potential pharmacological properties. Thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer activities. Researchers study this compound to understand its interactions with biological targets and its potential as a therapeutic agent.
Industry
In the industrial sector, 4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazol-2-amine can be used in the development of agrochemicals, dyes, and other specialty chemicals. Its structural features make it a versatile intermediate in the synthesis of various industrial products.
Mechanism of Action
The mechanism by which 4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazol-2-amine exerts its effects depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The thiazole ring can participate in hydrogen bonding and π-π interactions, influencing the compound’s binding affinity and specificity. Molecular targets may include kinases, proteases, or other enzymes involved in disease pathways.
Comparison with Similar Compounds
Similar Compounds
4-(4-chlorophenyl)-1,3-thiazol-2-amine: Lacks the ethylphenyl group, which may affect its reactivity and biological activity.
N-(2-ethylphenyl)-1,3-thiazol-2-amine: Lacks the chlorophenyl group, potentially altering its chemical properties and applications.
Uniqueness
4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazol-2-amine is unique due to the presence of both chlorophenyl and ethylphenyl groups, which confer distinct electronic and steric properties. These features can enhance its reactivity in chemical reactions and its potential interactions with biological targets, making it a valuable compound for research and industrial applications.
This detailed overview provides a comprehensive understanding of 4-(4-chlorophenyl)-N-(2-ethylphenyl)-1,3-thiazol-2-amine, highlighting its synthesis, reactions, applications, and unique characteristics
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